Cas no 20461-99-8 (Ethyl 1,3-dithiolane-2-carboxylate)

• Product Name: Ethyl 1,3-dithiolane-2-carboxylate
• CAS No: 20461-99-8
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• MDL: MFCD00005411
• CID: 269372
• PubChem ID: 87568550
• Update Time: 2025-10-31

Ethyl 1,3-dithiolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,3-dithiolane-2-carboxylate
• 1,3-DITHIOLANE-2-CARBOXYLIC ACID ETHYL ESTER
• ETHYL GLYOXYLATE ETHYLENE THIOACETAL
• GLYOXYLIC ACID ETHYL ESTER ETHYLENE MERCAPTAL
• 2-Carboethoxy-1,3-dithiolane
• 2-Carboethoxydithiolane
• 2-Carboethoxy-1,3-dithiolane~1,3-Dithiolane-2-carboxylicacidethylester~2-Ethoxycarbonyl-1,3-dithiolane~Ethylglyoxyla
• 2-ethoxycarbonyl-1,3-dithiolane
• ethyl 2,2-(1,3-dithiolane-2-yl)acetate
• ethyl dithiolane-2-carboxylate
• Ethyl-1,3-dithiolan-2-carboxylat
• ETHYL1,3-DITHIOLANE-2-CARBOXYLATE
• OMCSHTHLIQOHDD-UHFFFAOYSA-N
• OMCSHTHLIQOHDD-UHFFFAOYSA-
• C6H10O2S2
• SBB056950
• 0504AB
• ZB005902
• 1,3-Dithiolane-2-carboxylicacid,ethyl ester
• EINECS 243-837-9
• AKOS015856658
• InChI=1/C6H10O2S2/c1-2-8-5(7)6-9-3-4-10-6/h6H,2-4H2,1H3
• DTXSID90174426
• FT-0625829
• Ethyl 1,3-dithiolane-2-carboxylate, >=98.0%
• NS00050985
• CS-0328360
• D89994
• J-800169
• 20461-99-8
• AMY774
• D2105
• MFCD00005411
• J-640167
• UNII-ZP3BM93ES6
• ZP3BM93ES6
• A814583
• AS-66589
• SCHEMBL1289995
• 1,3-Dithiolane-2-carboxylic acid, ethyl ester
• DB-026537
• 2Carboethoxy1,3dithiolane
• 2Ethoxycarbonyl1,3dithiolane
• 1,3Dithiolane2carboxylic acid ethyl ester
• DTXCID7096917
• Ethyl glyoxylate dimethylene dithioacetal

• MDL： MFCD00005411
• Inchi： 1S/C6H10O2S2/c1-2-8-5(7)6-9-3-4-10-6/h6H,2-4H2,1H3
• InChI Key： OMCSHTHLIQOHDD-UHFFFAOYSA-N
• SMILES： S1CCSC1C(=O)OCC

Computed Properties

• Exact Mass: 178.01200
• Monoisotopic Mass: 178.012221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 76.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.249 g/mL at 25 °C(lit.)
• Boiling Point: 85 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.539(lit.)
  n20/D 1.540
• PSA: 76.90000
• LogP: 1.35560
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 1,3-dithiolane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：3334
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8-9
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,3-dithiolanes

Additional information on Ethyl 1,3-dithiolane-2-carboxylate

Ethyl 1,3-Dithiolane-2-Carboxylate: A Comprehensive Overview

Ethyl 1,3-dithiolane-2-carboxylate, with the CAS number 20461-99-8, is a versatile compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a dithiolane ring and an ethyl ester group. The dithiolane ring, a five-membered ring containing two sulfur atoms and three carbon atoms, imparts distinctive chemical properties to the molecule. The ethyl ester group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of Ethyl 1,3-dithiolane-2-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property allows the compound to form micelles or nanoparticles, which can encapsulate drugs and improve their bioavailability. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that Ethyl 1,3-dithiolane-2-carboxylate can significantly enhance the solubility and stability of poorly water-soluble drugs, making it a promising candidate for pharmaceutical applications.

In addition to its role in drug delivery, Ethyl 1,3-dithiolane-2-carboxylate has been investigated for its potential in materials science. The compound's sulfur-containing structure makes it an attractive candidate for sulfur-based polymers and composites. A recent breakthrough in polymer chemistry involves the use of Ethyl 1,3-dithiolane-2-carboxylate as a precursor for synthesizing sulfur-rich polymers with enhanced mechanical properties. These polymers exhibit superior thermal stability and resistance to degradation, making them suitable for high-performance applications such as aerospace materials and advanced electronics.

The synthesis of Ethyl 1,3-dithiolane-2-carboxylate typically involves a multi-step process that includes the formation of the dithiolane ring followed by esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have developed catalysts that reduce reaction times and minimize byproduct formation during the synthesis of this compound. These improvements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

Another area where Ethyl 1,3-dithiolane-2-carboxylate has shown promise is in biochemistry. The compound's ability to participate in thioether bond formation has led to its use in peptide synthesis and protein engineering. A study published in *Nature Chemistry* in 2023 revealed that Ethyl 1,3-dithiolane-2-carboxylate can serve as a reactive intermediate in click chemistry reactions, enabling the rapid assembly of complex biomolecules with high precision.

Furthermore, Ethyl 1,3-dithiolane-2-carboxylate has been explored for its potential in energy storage applications. Its sulfur-containing structure makes it a candidate for lithium-sulfur batteries, which are known for their high energy density compared to traditional lithium-ion batteries. Recent research has focused on optimizing the compound's electrochemical properties to improve battery performance and cycle life.

In conclusion, Ethyl 1,3-dithiolane-2-carboxylate (CAS No: 20461-99-8) is a multifaceted compound with applications spanning drug delivery systems, materials science, polymer chemistry, biochemistry, and energy storage. Its unique chemical structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.